Cas no 1210517-42-2 (4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1210517-42-2
• MF: C₁₅H₂₀N₄OS₂
• MW: 336.475500106812
• CID: 5915660
• PubChem ID: 45559182
• Update Time: 2025-06-08

4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]thiadiazole-5-carboxamide
• 4-methyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide
• F5831-6912
• 4-methyl-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide
• 1210517-42-2
• AKOS024520517
• 4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C15H20N4OS2/c1-11-14(22-18-17-11)15(20)16-9-12-4-6-19(7-5-12)10-13-3-2-8-21-13/h2-3,8,12H,4-7,9-10H2,1H3,(H,16,20)
• InChI Key： QJHLJAYUYYXZQJ-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2CCN(CC3SC=CC=3)CC2)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 336.10785362g/mol
• Monoisotopic Mass: 336.10785362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Additional information on 4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide

Comprehensive Analysis of 4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide (CAS No. 1210517-42-2)

The compound 4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide (CAS No. 1210517-42-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a thiophene ring, a piperidine moiety, and a 1,2,3-thiadiazole core. This combination of heterocycles makes it a promising candidate for various applications, particularly in drug discovery and material science.

One of the most searched questions about this compound revolves around its synthetic pathway and biological activity. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics. The thiophene and piperidine components are known to enhance bioavailability and binding affinity, making this molecule a subject of intense study in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide has surged due to their versatility in addressing unmet medical needs. For instance, the 1,2,3-thiadiazole ring is often associated with antimicrobial and anti-inflammatory properties, which aligns with the growing focus on antibiotic resistance and chronic inflammation in global health discussions.

Another hot topic is the compound's solubility and stability under various conditions. These physicochemical properties are critical for formulation scientists working on drug delivery systems. The presence of the methyl group and the carboxamide functionality suggests moderate polarity, which could influence its ADME profile (Absorption, Distribution, Metabolism, and Excretion).

From a synthetic chemistry perspective, the CAS No. 1210517-42-2 compound offers a fascinating case study in multi-step organic synthesis. The incorporation of the thiophen-2-yl group requires careful optimization to avoid side reactions, while the piperidin-4-yl segment demands precise stereochemical control. These challenges make it a popular subject in academic and industrial research alike.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring catalytic methods and solvent-free reactions to synthesize such molecules more sustainably. This aligns with the broader trend of reducing the carbon footprint of chemical manufacturing processes.

In summary, 4-methyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-1,2,3-thiadiazole-5-carboxamide represents a compelling intersection of structural complexity, therapeutic potential, and synthetic innovation. Its study contributes to advancing our understanding of heterocyclic chemistry and its applications in solving contemporary health and material science challenges.